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Compound of Interest

Compound Name:
3-Bromo-2-chloro-5-

methoxypyridine

Cat. No.: B1522292 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and proper

disposal of 3-Bromo-2-chloro-5-methoxypyridine (CAS No. 102830-75-1). As a halogenated

pyridine derivative, this compound requires specific waste management protocols to ensure

laboratory safety, environmental protection, and regulatory compliance. This guide is intended

for researchers, scientists, and drug development professionals who handle this chemical.

Hazard Assessment and Immediate Safety
Understanding the inherent risks of a chemical is the foundation of safe handling and disposal.

3-Bromo-2-chloro-5-methoxypyridine is a solid, often a white to off-white powder or crystal,

with specific hazards that must be managed.[1][2][3]

The primary hazards, as identified in Safety Data Sheets (SDS), are summarized below.[1][4]

The causality is clear: the chemical's structure and reactivity can cause significant irritation

upon contact with biological tissues.

Table 1: GHS Hazard Identification for 3-Bromo-2-chloro-5-methoxypyridine
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Hazard Class GHS Classification Hazard Statement Source

Skin Irritation Category 2
H315: Causes skin

irritation
[1][4]

Eye Irritation Category 2A
H319: Causes serious

eye irritation
[1][4]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[4]

Immediate first aid measures are critical in the event of exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do so. Seek prompt medical attention.[4][5][6]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical advice.[1][4][6]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, get medical help.[4][7]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Contact a physician or Poison Information Centre.[5][8]

Required Personal Protective Equipment (PPE)
A robust PPE strategy is non-negotiable. The equipment specified below is selected to create a

barrier against the specific hazards identified in Section 1.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Double-gloving with nitrile

gloves may be acceptable for

incidental contact.

Standard laboratory gloves

may not offer sufficient

protection against prolonged

contact with halogenated

organic compounds. Always

inspect gloves before use and

use proper removal technique.

[5][8][9]

Eye Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards. A face shield should

be used if there is a splash

risk.[5][9][10]

Protects against airborne dust

particles and accidental

splashes, preventing serious

eye irritation.[1][4]

Body Protection

A fully-buttoned laboratory

coat. Consider impervious

clothing if handling large

quantities.[5][9]

Prevents skin contact from

spills or contaminated

surfaces.

Respiratory Protection

For nuisance exposures or

handling of fine powder, use a

NIOSH-approved N95 (US) or

P1 (EU) particle respirator. For

higher-level protection or in

poorly ventilated areas, a

respirator with OV/AG/P99

(US) or ABEK-P2 (EU)

cartridges is recommended.[8]

Mitigates the risk of respiratory

tract irritation from inhaling the

dust form of the chemical.[4]

Waste Identification and Regulatory Classification
Proper disposal begins with correct classification. 3-Bromo-2-chloro-5-methoxypyridine falls

into a strictly regulated category of chemical waste.
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Halogenated Organic Compound: The presence of both bromine and chlorine atoms in its

molecular structure makes this a halogenated organic compound.[11][12] This is the single

most important factor for its disposal. Halogenated wastes cannot be mixed with non-

halogenated wastes because their disposal requires high-temperature incineration with

scrubbers to neutralize the acidic gases (e.g., HCl, HBr) produced during combustion.[13]

[14]

Hazardous Waste Classification: Under the U.S. Environmental Protection Agency (EPA)

regulations, many pyridine-containing wastes are listed as hazardous (U196 waste code for

Pyridine).[10][15] As a halogenated derivative, this compound must be managed as a

regulated hazardous waste according to federal and local regulations.[10][13]

Step-by-Step Waste Collection & Segregation
Protocol
Follow this protocol meticulously to ensure safety and compliance. All waste generation and

handling should occur within a certified chemical fume hood.

1. Designate a Hazardous Waste Satellite Accumulation Area (SAA):

Choose a location within the laboratory, under the direct control of the generating personnel.
The SAA must be at or near the point of generation (e.g., in or under the fume hood where
the work is performed).
Ensure the area is segregated from incompatible materials, particularly strong oxidizing
agents, acids, and bases.[16]

2. Select the Correct Waste Container:

For Solid Waste (unused chemical, contaminated lab consumables like weigh boats or
gloves): Use a high-density polyethylene (HDPE) container with a screw-top lid. Ensure it is
clearly labeled for "Solid Halogenated Organic Waste."
For Liquid Waste (solutions containing the compound): Use a compatible, tightly sealed
container, such as an HDPE carboy.[9] The container must be labeled for "Liquid
Halogenated Organic Waste." Never use metal containers, which can corrode.[9]

3. Label the Container Before Adding Waste:
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The label must be securely attached and clearly legible.
It must include the words "Hazardous Waste."
List the full chemical name: "3-Bromo-2-chloro-5-methoxypyridine" and the names of any
solvents or other chemicals in the mixture, with approximate percentages.[9]
Indicate the primary hazards (e.g., "Irritant").

4. Waste Segregation and Transfer:

NEVER mix halogenated waste with non-halogenated waste.[9] This is critical for proper
disposal and cost management.
When transferring solid waste, use tools (spatulas, scoops) that will not generate excessive
dust.[6]
Keep the waste container closed at all times, except when adding waste.[4][16]

The following diagram illustrates the decision-making process for segregating waste containing

3-Bromo-2-chloro-5-methoxypyridine.
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Waste Generated
(contains 3-Bromo-2-chloro-5-methoxypyridine)

Is the waste primarily solid?
(e.g., powder, contaminated gloves, wipes)

Select HDPE container labeled:
'SOLID HALOGENATED ORGANIC WASTE'

Yes

Select HDPE carboy labeled:
'LIQUID HALOGENATED ORGANIC WASTE'

No (Liquid Solution)

Add waste to designated container
in a chemical fume hood.

Update waste log with:
- Chemical Name(s)

- Quantity Added
- Date

Tightly seal container and store
in designated Satellite Accumulation Area.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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